1-(2,4-Difluorobenzoyl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(2,4-difluorobenzoyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C13H13F2NO3/c14-9-1-2-10(11(15)7-9)12(17)16-5-3-8(4-6-16)13(18)19/h1-2,7-8H,3-6H2,(H,18,19)
• InChI Key: RZLZSAUBPWBVHK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C(=O)C2=C(C=C(C=C2)F)F
• Molecular Formula: C13H13F2NO3
• Molecular Weight: 269.24 g/mol

Description

“1-(2,4-Difluorobenzoyl)piperidine-4-carboxylic acid” is a chemical compound with the molecular formula C13H13F2NO3. It has a molecular weight of 269.24.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are characterized by its molecular weight of 269.24 and its molecular formula, C13H13F2NO3. More detailed physical and chemical properties (like melting point, boiling point, solubility, etc.) were not found in the available resources.

Mechanism of Action

Target of Action

The primary targets of 1-(2,4-Difluorobenzoyl)piperidine-4-carboxylic acid are currently unknown. This compound is a relatively new entity and research is ongoing to identify its specific targets and their roles .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown

Advantages and Limitations for Lab Experiments

1-(2,4-Difluorobenzoyl)piperidine-4-carboxylic acid has several advantages for lab experiments. It is stable under a wide range of conditions, making it easy to work with. This compound is also relatively easy to synthesize, and high-purity samples can be obtained with careful control of reaction conditions. However, this compound has some limitations for lab experiments. It is not water-soluble, which can make it difficult to administer to animals or cells. This compound is also relatively expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 1-(2,4-Difluorobenzoyl)piperidine-4-carboxylic acid. One area of interest is the development of this compound analogs with improved pharmacological properties. Another area of interest is the investigation of the effects of this compound on human physiology, particularly in the context of neurological disorders. This compound may also have potential applications in other fields, such as materials science and agrochemicals. Further research is needed to fully understand the potential of this compound and its derivatives.

Synthesis Methods

1-(2,4-Difluorobenzoyl)piperidine-4-carboxylic acid can be synthesized through a multi-step reaction process involving piperidine, 2,4-difluorobenzoyl chloride, and other reagents. The synthesis method is complex and requires careful control of reaction conditions to obtain high yields and purity. The purity of the final product can be confirmed by various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS).

Scientific Research Applications

1-(2,4-Difluorobenzoyl)piperidine-4-carboxylic acid has been extensively studied for its potential as a pharmacological agent. It has been shown to have neuroprotective effects in animal models of Parkinson's disease, Alzheimer's disease, and other neurological disorders. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its neuroprotective effects. In addition, this compound has been investigated for its potential as a drug delivery system due to its ability to cross the blood-brain barrier.